![molecular formula C12H16ClN3O B4630530 4-(4-chlorophenyl)-N-methyl-1-piperazinecarboxamide](/img/structure/B4630530.png)
4-(4-chlorophenyl)-N-methyl-1-piperazinecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to 4-(4-chlorophenyl)-N-methyl-1-piperazinecarboxamide involves multiple steps, including the reaction of specific chlorophenyl and piperazine components. For example, 4-[(4'-chlorophenyl)(phenyl) methyl] piperazine derivatives have been synthesized and assessed for biological activity against various bacteria and fungi, demonstrating the compound's potential in medicinal chemistry (J.V.Guna, V.N.Patolia, A.U.Patel, D.M.Purohit, 2009). Another study focused on the synthesis from 4-chlorobenzophenone, highlighting the industrial applicability of such compounds (Dong Chuan-min, 2014).
Molecular Structure Analysis
Research on compounds closely related to this compound includes extensive molecular structure analysis. Studies employing techniques like IR, NMR, and X-ray diffraction have elucidated the molecular structures, confirming the positions of chlorophenyl and piperazine units and their impact on the compound's properties and potential interactions (Z. Şahin, İ. Özkan, M. Köksal, Ş. Işık, 2012).
Chemical Reactions and Properties
The chemical reactivity and properties of this compound derivatives are of significant interest. These compounds participate in various chemical reactions, leading to the formation of different products with potential biological and pharmaceutical applications. For instance, studies have explored the synthesis of compounds with high affinity and selectivity towards certain receptors, revealing the importance of the chlorophenyl and piperazine groups in the interaction with biological targets (R. Perrone, F. Berardi, N. Colabufo, M. Leopoldo, V. Tortorella, 2000).
Scientific Research Applications
Synthesis and Biological Screening
Research has shown the synthesis of derivatives related to 4-(4-chlorophenyl)-N-methyl-1-piperazinecarboxamide, including studies on their biological activities. For instance, compounds with similar structures have been synthesized and evaluated for antimicrobial activities against a variety of bacteria and fungi, showing moderate activity in certain concentrations. These studies are crucial for understanding the potential of these compounds as therapeutic agents (J.V.Guna et al., 2009).
Molecular Interaction Studies
Another aspect of research involves understanding how these compounds interact at a molecular level, particularly with receptors. For example, studies on similar compounds have explored their antagonist activities for the CB1 cannabinoid receptor, providing insights into their conformational behaviors and potential as receptor ligands (J. Shim et al., 2002).
Antimicrobial Activities
Additionally, the synthesis of new derivatives and their antimicrobial activities highlight the potential application of these compounds in combating microbial infections. Some derivatives have been found to possess good or moderate activities against test microorganisms, indicating their importance in developing new antimicrobial agents (H. Bektaş et al., 2010).
Analytical Detection Methods
Furthermore, the development of detection methods for compounds like this compound in forensic samples underlines the importance of analytical chemistry in understanding and identifying chemical substances in various contexts. This research enables the rapid and simple screening of such compounds in seized samples, facilitating forensic analyses (W. P. Silva et al., 2021).
Metabolic Studies
Investigations into the metabolism of related compounds in biological systems are also a significant area of study. Such research provides detailed insights into how these compounds are processed within the body, identifying metabolites and understanding their pharmacokinetics, which is essential for drug development (Xiaomei Jiang et al., 2007).
properties
IUPAC Name |
4-(4-chlorophenyl)-N-methylpiperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O/c1-14-12(17)16-8-6-15(7-9-16)11-4-2-10(13)3-5-11/h2-5H,6-9H2,1H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXMQXNHBFPMDRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)N1CCN(CC1)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.